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Compound of Interest

Compound Name: 3-Hydroxymethyl Maraviroc

CAS No.: 1217535-55-1

Cat. No.: B563683

Get Quote

Executive Summary & Hazard Identification
3-Hydroxymethyl Maraviroc is a functionalized derivative/metabolite of the antiretroviral drug

Maraviroc (CCR5 antagonist).[1] In the absence of a compound-specific Safety Data Sheet

(SDS) for this specific metabolite, the precautionary principle mandates handling this substance

with the same rigor as the parent Active Pharmaceutical Ingredient (API), Maraviroc.

Current toxicological data for the parent compound indicates specific target organ toxicity (liver,

cardiovascular system) and potential aquatic toxicity. Improper disposal poses significant

regulatory and environmental risks.
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Parameter Detail

Compound Name 3-Hydroxymethyl Maraviroc

Parent Compound Maraviroc (CAS: 376348-65-1)

Relevant CAS

Research Grade:[1][2][3][4][5][6][7][8][9]

2230267-78-2 (Hydroxymethyl Maraviroc)

Metabolite Fragment:[3] 856703-83-8 (Des-

derivative)

Physical State Solid (White to Off-White Powder)

Hazard Classification
Warning (Based on Parent GHS)STOT-RE 2

(May cause organ damage)Aquatic Chronic 3

Primary Risk
Hepatotoxicity, Cardiovascular effects,

Environmental persistence

Personal Protective Equipment (PPE) Matrix
Before initiating any disposal or handling procedure, the following PPE configuration is

mandatory. This system is designed to create a "double-barrier" against particulate exposure.
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PPE Category Specification Rationale

Respiratory
N95 / P100 Respirator

(Minimum) or PAPR

Prevents inhalation of airborne

API dust during weighing or

spill cleanup.

Dermal (Hands)
Double Nitrile Gloves (min

0.11mm thickness)

Outer glove protects against

contamination; inner glove

allows safe doffing.

Dermal (Body)
Tyvek® Lab Coat or

Disposable Gown with cuffs

Prevents accumulation of

particulates on street clothes.

Ocular Chemical Safety Goggles
Protects against dust ingress

and splashes if in solution.

Engineering

Class II Biological Safety

Cabinet (BSC) or Powder

Hood

Primary containment to

prevent aerosolization into the

lab space.

Waste Stream Management & Disposal Workflow
The disposal of 3-Hydroxymethyl Maraviroc must follow a strict segregation protocol to

comply with RCRA (Resource Conservation and Recovery Act) standards. Under no

circumstances should this compound be discharged into the sewer system.

Operational Logic: Waste Decision Tree
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Figure 1: Decision logic for segregating 3-Hydroxymethyl Maraviroc waste streams to ensure

regulatory compliance.

Detailed Procedures
A. Solid Waste (Powder & Contaminated Debris)

Containment: Place waste (weigh boats, gloves, wipes) immediately into a clear

polyethylene bag (minimum 4 mil thickness).

Secondary Containment: Seal the first bag and place it inside a rigid, wide-mouth hazardous

waste drum or secondary bag.

Labeling: Affix a hazardous waste tag. Clearly print: "Toxic Solid, Organic - 3-
Hydroxymethyl Maraviroc."

Disposal: Transfer to EHS for high-temperature incineration.

B. Liquid Waste (Stock Solutions & HPLC Effluent)
Segregation: Do not mix with oxidizing acids (e.g., Nitric Acid). Segregate based on the

solvent (e.g., Methanol/Water mixtures go to "Flammable Solvents").

Container: Use High-Density Polyethylene (HDPE) or glass carboys.

Labeling: List all constituents. Example: "Methanol (90%), Water (10%), Trace 3-
Hydroxymethyl Maraviroc (<0.1%)."

Disposal: Incineration via licensed chemical waste contractor.

Emergency Spill Response Protocol
In the event of a spill outside a fume hood, immediate action is required to prevent area

contamination.[10]

Pre-requisite: Ensure a Spill Kit containing the following is accessible:

Absorbent pads/pillows.[8][10]
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Nitrile gloves and Tyvek sleeves.

Hazardous waste bags.[10]

Scoop/scraper (disposable).

Step-by-Step Cleanup
Isolate: Evacuate non-essential personnel. Mark the area.

Protect: Don full PPE (Double gloves, N95, Goggles, Lab coat).

Contain (Liquids): Place absorbent pads around the perimeter of the spill, moving inward.

Capture (Solids):

Do NOT dry sweep. This generates dust.[7]

Cover the powder with a wet paper towel (dampened with water or methanol) to suppress

dust.

Gently wipe up the material.

Decontaminate: Clean the surface with a soap/water solution, followed by a methanol wipe

to solubilize organic residues.

Dispose: All cleanup materials must be treated as Solid Hazardous Waste (see Section 3A).

Regulatory & Compliance Context
RCRA Status: While 3-Hydroxymethyl Maraviroc is not explicitly "P-listed" or "U-listed" by

the EPA, it falls under the "Generator Knowledge" clause. Due to its pharmacological

potency and structural similarity to Maraviroc (a prescription API), it must be managed as

Non-RCRA Regulated Hazardous Waste (in some states) or Characteristic Waste if mixed

with flammable solvents.

Best Practice: The pharmaceutical industry standard is to incinerate all API-related waste to

ensure complete destruction and prevent environmental entry (Zero Liquid Discharge to
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sewer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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